Cas no 941914-93-8 (N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide
• CAS No: 941914-93-8
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6353095
• PubChem ID: 16846131
• Update Time: 2025-10-28

N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide
• 941914-93-8
• AKOS024649534
• F2459-0047
• N-(3,4-dimethoxyphenyl)-2-(4-methyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
• N-(3,4-dimethoxyphenyl)-2-(4-methyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)acetamide
• N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide

• Inchi： 1S/C22H21N5O4/c1-14-17-12-23-27(16-7-5-4-6-8-16)21(17)22(29)26(25-14)13-20(28)24-15-9-10-18(30-2)19(11-15)31-3/h4-12H,13H2,1-3H3,(H,24,28)
• InChI Key： GPGLCFNRAHJVPI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2C2C=CC=CC=2)C(C)=NN1CC(NC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 419.15935417g/mol
• Monoisotopic Mass: 419.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide

N-(3,4-Dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide, commonly referred to by its CAS number 941914-93-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides and features a pyrazolo[3,4-d]pyridazine ring system, which is known for its versatility in drug design. The molecule's structure incorporates a 3,4-dimethoxyphenyl group and a phenyl-substituted pyrazolo[3,4-d]pyridazine moiety, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. Researchers have explored the use of transition metal catalysts to enhance the yield and purity of the product. The incorporation of the 3,4-dimethoxyphenyl group is particularly significant as it contributes to the molecule's bioavailability and stability.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in inflammatory and proliferative pathways. For instance, it has shown remarkable efficacy as a kinase inhibitor, which makes it a strong candidate for anti-cancer drug development. Recent research has focused on its ability to modulate signaling pathways such as MAPK/ERK and PI3K/AKT, which are critical in cancer cell proliferation and survival.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have revealed that it significantly reduces cytokine production in inflamed tissues, suggesting its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The presence of the methoxy groups on the phenyl ring enhances the molecule's ability to cross cellular membranes, thereby improving its bioavailability.

The structural uniqueness of this compound also lends itself to various other applications. For instance, it has been explored as a potential lead molecule for designing novel antibiotics. Its ability to disrupt bacterial biofilms and inhibit key bacterial enzymes has garnered considerable interest in the field of antimicrobial therapy. Furthermore, recent computational studies have highlighted its potential as a neuroprotective agent due to its ability to scavenge free radicals and reduce oxidative stress.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its conformational flexibility and molecular interactions. The compound's stability under various pH conditions has also been evaluated, making it suitable for formulation into different drug delivery systems.

In conclusion, N-(3,4-Dimethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide (CAS No. 941914-93-8) represents a cutting-edge molecule with diverse therapeutic applications. Its unique structure and pharmacological properties make it a valuable asset in drug discovery research. As ongoing studies continue to uncover new facets of its biological activity, this compound is poised to play a pivotal role in advancing modern medicine.